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Compound of Interest

Compound Name: Chitotriose trihydrochloride

Cat. No.: B12420981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

chitotriose trihydrochloride in various common laboratory solvents. The information is

tailored for researchers, scientists, and professionals in drug development who require a

thorough understanding of this compound's properties for experimental design and formulation.

Core Data Presentation: Solubility Profile
The solubility of chitotriose trihydrochloride is crucial for its application in various research

and development settings. While explicit quantitative data for chitotriose trihydrochloride is

not widely published for all solvents, this guide compiles the best available information and

provides estimates based on structurally similar compounds.
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Solvent
Chemical
Formula

Type
Estimated
Solubility (at
25°C)

Citation

Water H₂O Polar Protic ≥ 50 mg/mL

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Polar Aprotic ~15 mg/mL

Dimethylformami

de (DMF)
(CH₃)₂NC(O)H Polar Aprotic ~20 mg/mL

Phosphate-

Buffered Saline

(PBS, pH 7.2)

- Aqueous Buffer ~3 mg/mL

Ethanol C₂H₅OH Polar Protic
Low / Sparingly

Soluble

Methanol CH₃OH Polar Protic
Low / Sparingly

Soluble

Note on Solubility Estimates: The solubility data for DMSO, DMF, and PBS are based on the

closely related compound N,N',N''-triacetylchitotriose. The solubility of chitotriose
trihydrochloride is expected to be in a similar range. The solubility in water is estimated based

on data for the larger oligosaccharide, chitotetraose tetrahydrochloride, which is soluble at 50

mg/mL; it is anticipated that the smaller chitotriose molecule will exhibit at least this level of

solubility, if not greater. Due to the general principle of decreasing solubility of oligosaccharides

with decreasing solvent polarity, chitotriose trihydrochloride is expected to have low

solubility in ethanol and methanol.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data for their specific experimental conditions, the

following are detailed methodologies for determining the solubility of chitotriose
trihydrochloride.
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Protocol 1: Gravimetric Method for Solubility
Determination
This method is a straightforward approach to determine the solubility of a compound in a

specific solvent at a given temperature.

Materials:

Chitotriose trihydrochloride

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Micro-pipettes

Drying oven

Procedure:

Sample Preparation: Add an excess amount of chitotriose trihydrochloride to a known

volume of the solvent in a sealed vial. The excess solid should be clearly visible.

Equilibration: Place the vial in a thermostatically controlled shaker or water bath set to the

desired temperature (e.g., 25°C). Agitate the mixture for a sufficient time (e.g., 24-48 hours)

to ensure equilibrium is reached.

Phase Separation: Centrifuge the vial at a high speed to pellet the undissolved solid.

Sample Collection: Carefully withdraw a known volume of the supernatant using a pre-

weighed, calibrated pipette.

Solvent Evaporation: Transfer the supernatant to a pre-weighed container and place it in a

drying oven at a temperature that will evaporate the solvent without degrading the solute.
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Mass Determination: Once the solvent has completely evaporated, weigh the container with

the dried solute.

Calculation: The solubility is calculated using the following formula: Solubility (mg/mL) =

(Mass of dried solute in mg) / (Volume of supernatant in mL)

Protocol 2: High-Performance Liquid Chromatography
(HPLC) Method
This method is suitable for accurate quantification of soluble chitotriose trihydrochloride,

especially in complex mixtures.

Materials:

Chitotriose trihydrochloride

Solvent of interest

HPLC system with a suitable detector (e.g., Refractive Index Detector - RID)

Appropriate HPLC column (e.g., an amino-based column for carbohydrate analysis)

Mobile phase (e.g., acetonitrile/water gradient)

Standard solutions of chitotriose trihydrochloride of known concentrations

Procedure:

Standard Curve Generation: Prepare a series of standard solutions of chitotriose
trihydrochloride in the mobile phase. Inject these standards into the HPLC system and

record the peak areas. Plot a calibration curve of peak area versus concentration.

Sample Preparation and Equilibration: Prepare a saturated solution of chitotriose
trihydrochloride in the solvent of interest as described in the gravimetric method (Steps 1

and 2).

Phase Separation: Centrifuge the saturated solution to pellet the excess solid.
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Dilution: Accurately dilute a known volume of the supernatant with the mobile phase to a

concentration that falls within the range of the standard curve.

HPLC Analysis: Inject the diluted sample into the HPLC system and record the peak area

corresponding to chitotriose trihydrochloride.

Concentration Determination: Use the calibration curve to determine the concentration of

chitotriose trihydrochloride in the diluted sample.

Solubility Calculation: Calculate the original concentration in the undiluted supernatant,

which represents the solubility.

Visualization of Relevant Biological Pathways
Chitotriose, as a chitin oligomer, is known to be involved in plant immune responses by acting

as an elicitor. The following diagram illustrates the simplified signaling pathway triggered by

chitin fragments in plants.

Simplified Chitin Elicitor Signaling Pathway in Plants

Chitin Fragment (Chitotriose) CERK1
(Receptor Kinase)

MAPK Cascade

Reactive Oxygen
Species (ROS) Production Transcription Factors

Defense Gene Expression

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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